Cas no 1394346-86-1 (2-chloro-5-[(2-chloro-pyrimidin-4-yl)-methyl-amino]-benzoic acid)

• Product Name: 2-chloro-5-[(2-chloro-pyrimidin-4-yl)-methyl-amino]-benzoic acid
• CAS No: 1394346-86-1
• MF: C₁₂H₉Cl₂N₃O₂
• MW: 298.124760389328
• CID: 2140845
• PubChem ID: 84819776
• Update Time: 2025-08-04

2-chloro-5-[(2-chloro-pyrimidin-4-yl)-methyl-amino]-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-[(2-chloro-pyrimidin-4-yl)-methyl-amino]-benzoic acid
• DB-355799
• 1394346-86-1
• SB58836
• 2-Chloro-5-((2-chloropyrimidin-4-yl)(methyl)amino)benzoicacid
• 2-Chloro-5-((2-chloropyrimidin-4-yl)(methyl)amino)benzoic acid
• SCHEMBL15514657

• Inchi： 1S/C12H9Cl2N3O2/c1-17(10-4-5-15-12(14)16-10)7-2-3-9(13)8(6-7)11(18)19/h2-6H,1H3,(H,18,19)
• InChI Key： IUBLQZXLDXIMQJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1C(=O)O)N(C)C1C=CN=C(N=1)Cl

Computed Properties

• Exact Mass: 297.0071819Da
• Monoisotopic Mass: 297.0071819Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 66.3Ų

Additional information on 2-chloro-5-[(2-chloro-pyrimidin-4-yl)-methyl-amino]-benzoic acid

Introduction to 2-Chloro-5-[(2-Chloro-pyrimidin-4-yl)-methyl-amino]-benzoic Acid (CAS No. 1394346-86-1)

2-Chloro-5-[(2-chloro-pyrimidin-4-yl)-methyl-amino]-benzoic acid (CAS No. 1394346-86-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorobenzoic acid moiety and a substituted pyrimidine ring. These structural elements contribute to its potential therapeutic applications, particularly in the development of novel drugs for various diseases.

The chemical structure of 2-chloro-5-[(2-chloro-pyrimidin-4-yl)-methyl-amino]-benzoic acid is composed of a benzene ring with a chloro substituent at the 2-position and a carboxylic acid group at the 5-position. The pyrimidine ring, which is also chloro-substituted at the 2-position, is linked to the benzene ring via a methylamino bridge. This intricate arrangement of functional groups imparts specific chemical and biological properties to the compound, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 2-chloro-5-[(2-chloro-pyrimidin-4-yl)-methyl-amino]-benzoic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The anti-inflammatory properties are attributed to its ability to inhibit key enzymes involved in the inflammatory response, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, its anti-cancer effects are believed to be mediated through the modulation of cell signaling pathways, including those involving mitogen-activated protein kinases (MAPKs) and phosphoinositide 3-kinases (PI3Ks).

In the context of cancer research, 2-chloro-5-[(2-chloro-pyrimidin-4-yl)-methyl-amino]-benzoic acid has been evaluated for its efficacy against various types of cancer cells. Preclinical studies have demonstrated that it can induce apoptosis and cell cycle arrest in human breast cancer cells, colorectal cancer cells, and lung cancer cells. These findings suggest that this compound may have broad-spectrum antitumor activity, making it a promising lead for further drug development.

Beyond its therapeutic applications, 2-chloro-5-[(2-chloro-pyrimidin-4-yl)-methyl-amino]-benzoic acid has also been studied for its potential as a tool compound in chemical biology. Its ability to selectively modulate specific biological pathways makes it valuable for probing the mechanisms underlying various diseases. For example, researchers have used this compound to investigate the role of certain kinases in signal transduction pathways associated with neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

The synthesis of 2-chloro-5-[(2-chloro-pyrimidin-4-yl)-methyl-amino]-benzoic acid involves several steps, including the preparation of the chlorobenzoic acid derivative and the subsequent coupling with the substituted pyrimidine moiety. Various synthetic routes have been reported in the literature, each with its own advantages and limitations. One common approach involves the use of transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura coupling or Buchwald-Hartwig amination, to form the desired product with high yield and purity.

In terms of safety and handling, it is important to note that while 2-chloro-5-[(2-chloro-pyrimidin-4-yl)-methyl-amino]-benzoic acid is not classified as a hazardous substance under current regulations, standard laboratory safety protocols should be followed when working with this compound. This includes wearing appropriate personal protective equipment (PPE), such as gloves and goggles, and conducting experiments in a well-ventilated fume hood.

The future prospects for 2-chloro-5-[(2-chloro-pyrimidin-4-yl)-methyl-amino]-benzoic acid are promising. Ongoing research aims to optimize its pharmacological properties through structure-based drug design approaches. By modifying its chemical structure, scientists hope to enhance its potency, selectivity, and pharmacokinetic profile. Additionally, efforts are underway to evaluate its efficacy in animal models of disease, which will provide valuable insights into its potential as a therapeutic agent.

In conclusion, 2-chloro-5-[(2-chloro-pyrimidin-4-y-l)-methyl-amino]-benzoic acid (CAS No. 1394346-86-1) represents an exciting molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable candidate for further investigation and development as a potential therapeutic agent.